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Compound of Interest

Compound Name: Chromotropic acid disodium salt

CAS No.: 129-96-4

Cat. No.: B086760

Get Quote

This guide serves as an in-depth technical resource for researchers, scientists, and drug

development professionals on the application of chromotropic acid disodium salt as a pivotal

analytical reagent. It moves beyond simple procedural outlines to provide a deeper

understanding of the chemical principles, methodological nuances, and validation requirements

essential for robust and reliable analytical outcomes.

Core Chemical and Physical Properties
Chromotropic acid disodium salt, systematically named 4,5-dihydroxynaphthalene-2,7-

disulfonic acid disodium salt, is most commonly available as a dihydrate. Its fundamental

properties are crucial for its application in sensitive analytical methods.

Table 1: Physicochemical Properties of Chromotropic Acid Disodium Salt Dihydrate
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Property Value Source(s)

CAS Number 5808-22-0 [1][2]

Molecular Formula C₁₀H₆Na₂O₈S₂·2H₂O [3][4]

Molecular Weight 400.29 g/mol [2][4][5]

Appearance
Off-white to buff or light brown

powder
[1][6]

Melting Point >300 °C [7]

Solubility Soluble in water [6][8]

Synonyms

Disodium 4,5-

dihydroxynaphthalene-2,7-

disulfonate, Chromotrope 2R

[3][9]

Principle of Action: The Chemistry of Colorimetric
Detection
The utility of chromotropic acid disodium salt in analytical chemistry is rooted in its ability to

form intensely colored complexes with specific analytes, most notably formaldehyde and nitrate

ions. This property allows for their quantification using spectrophotometry.

The Formaldehyde Reaction: A Mechanistic Perspective
The reaction between formaldehyde and chromotropic acid in a concentrated sulfuric acid

medium is a cornerstone of trace formaldehyde analysis and is the basis for the NIOSH Method

3500.[10][11] The reaction proceeds via an electrophilic aromatic substitution, leading to the

formation of a purple-colored dibenzoxanthylium monocationic chromogen.[7][12]

The role of concentrated sulfuric acid is multifaceted and critical:

Dehydration: It acts as a powerful dehydrating agent, facilitating the condensation reaction

between formaldehyde and the chromotropic acid molecules.
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Protonation: It provides the highly acidic environment necessary for the formation and

stabilization of the carbocation intermediates.

Oxidation: The strong acid also serves as the oxidizing agent in the final step to form the

stable, colored chromogen.[13][14]

The final product exhibits a strong absorbance maximum around 580 nm, allowing for sensitive

and specific quantification.[11][12]
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Caption: Reaction pathway for formaldehyde detection.

The Nitrate Reaction
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Chromotropic acid also reacts with nitrate ions in a highly acidic medium (typically 75-97%

sulfuric acid) to produce a stable, yellow-colored complex with an absorption maximum at

approximately 410 nm.[1][2][15] This reaction provides a simple and rapid method for the

spectrophotometric determination of nitrates in various matrices, including water and air

samples.[1][15]

Validated Experimental Protocols
The following sections provide detailed, step-by-step protocols derived from established

methods. These protocols are designed to be self-validating through the inclusion of blanks,

standards, and quality control checks.

Protocol for Formaldehyde Determination (Adapted from
NIOSH Method 3500)
This method is suitable for the quantification of formaldehyde in aqueous samples or air

samples collected in a sodium bisulfite solution.[8]

3.1.1 Reagent Preparation

Chromotropic Acid Reagent (1% w/v): Dissolve 0.10 g of chromotropic acid disodium salt
dihydrate in deionized water and dilute to 10 mL. This solution should be freshly prepared

weekly and stored in a brown bottle.[8]

Absorbing Solution (1% Sodium Bisulfite): Dissolve 1.0 g of sodium bisulfite (NaHSO₃) in

100 mL of deionized water. Prepare fresh weekly.[8]

Sulfuric Acid: Concentrated (96%) sulfuric acid.

Formaldehyde Stock Solution (1 mg/mL): Prepare by diluting 2.7 mL of 37% formalin solution

to 1 L with deionized water. Standardize this solution titrimetrically.[8]

Calibration Standards: Prepare a series of working standards by diluting the stock solution

with the 1% sodium bisulfite solution to cover the expected sample concentration range (e.g.,

0.1 to 2.0 µg/mL).[8]

3.1.2 Analytical Procedure
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Sample Preparation: Pipette a 4 mL aliquot of the sample solution (or standard/blank) into a

25 mL glass-stoppered flask.[8]

Reagent Addition: Add 0.1 mL of the 1% chromotropic acid solution to the flask and mix

thoroughly.[8]

Acidification: Carefully and slowly add 6 mL of concentrated sulfuric acid to the flask.

Caution: This step is highly exothermic and should be performed in a fume hood with

appropriate personal protective equipment (PPE). Mix well.

Color Development: Stopper the flask and heat in a water bath at 60°C for 15-20 minutes.[6]

[16]

Cooling: Remove the flasks and allow them to cool to room temperature.

Spectrophotometric Measurement: Measure the absorbance of the solution at 580 nm using

a spectrophotometer. Use a reagent blank (4 mL of absorbing solution carried through the

entire procedure) to zero the instrument.[12]

Quantification: Construct a calibration curve by plotting the absorbance of the standards

against their concentrations. Determine the formaldehyde concentration in the samples from

this curve.
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Caption: Workflow for formaldehyde quantification.

3.1.3 Causality and Trustworthiness
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Why Sodium Bisulfite? Formaldehyde in air samples is trapped in a sodium bisulfite solution

to form a stable addition product, preventing its loss through volatilization or polymerization.

This complex is readily decomposed in the acidic conditions of the assay, releasing the

formaldehyde for reaction.[4][17]

Heating Step: The 60°C heating step accelerates the reaction, ensuring complete color

development within a practical timeframe.[6][16]

Self-Validation: The use of a reagent blank corrects for any background absorbance from the

reagents themselves. The calibration curve, constructed from standards of known

concentration, ensures the accuracy of the quantification.

Protocol for Nitrate Determination
This protocol is effective for determining nitrate concentrations in water samples.

3.2.1 Reagent Preparation

Chromotropic Acid Solution: Dissolve 100 mg of chromotropic acid disodium salt
dihydrate in 100 mL of concentrated (95-97%) sulfuric acid.

Sulfuric Acid: Concentrated (95-97%).

Nitrate Stock Solution (100 mg/L NO₃⁻): Dissolve 0.1371 g of anhydrous sodium nitrate

(NaNO₃) in deionized water and dilute to 1 L.

Calibration Standards: Prepare working standards by diluting the stock solution to cover the

desired range (e.g., 0.5 to 10 mg/L).[15]

3.2.2 Analytical Procedure

Sample Preparation: Place 2.0 mL of the water sample (or standard/blank) into a dry reaction

tube.

Acidification & Reaction: Carefully add 8.0 mL of concentrated (95-97%) sulfuric acid

containing the dissolved chromotropic acid. Mix well and allow the reaction to proceed for at

least 2 hours at room temperature.[15]
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Spectrophotometric Measurement: Measure the absorbance of the yellow complex at 410

nm against a reagent blank.[15]

Quantification: Prepare a calibration curve from the standard solutions and determine the

nitrate concentration in the sample.

Addressing Interferences: Ensuring Method
Specificity
No analytical method is without potential interferences. Acknowledging and mitigating these is

key to generating trustworthy data.

Table 2: Common Interferences and Mitigation Strategies
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Analyte Interference Mitigation Strategy Source(s)

Formaldehyde Nitrates & Nitrites

Produce a yellow-

orange color,

interfering at 580 nm.

For air samples,

absorption in sodium

bisulfite solution

prevents the formation

of nitrate ions from

atmospheric NOx.

[4][5][17]

Phenols

Can cause a negative

bias. Specialized

removal techniques

may be required if

phenol concentrations

are high.

[8]

Other Aldehydes

Generally, little

interference is

observed from other

aldehydes, making the

method highly

specific.

[11]

Nitrate Nitrites

Reacts to form a

colored product. Add

urea to the sample to

catalytically

decompose nitrite as

nitrogen gas.

[1][2]

Chloride

High concentrations

can interfere. Mask

the chloride by adding

antimony(III) sulfate

solution.

[1][2]
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Oxidizing Agents

Can interfere with

color development.

Add excess sodium

sulfite to remove this

interference.

[1][2]

Conclusion: The Enduring Relevance of a Classic
Reagent
Chromotropic acid disodium salt remains an indispensable reagent for its simplicity,

sensitivity, and cost-effectiveness in the quantification of formaldehyde and nitrates. While

modern chromatographic techniques exist, the spectrophotometric methods described herein

offer a robust and accessible approach, particularly for routine analysis and screening. By

understanding the underlying chemical principles, carefully controlling experimental

parameters, and proactively addressing potential interferences, researchers can leverage this

classic reagent to generate high-quality, reliable data critical to scientific advancement and

safety assessment.
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Email: info@benchchem.com or Request Quote Online.

Sources

1. scope.dge.carnegiescience.edu [scope.dge.carnegiescience.edu]

2. scispace.com [scispace.com]

3. Detection of formaldehyde in textiles by chromotropic acid method - Indian Journal of
Dermatology, Venereology and Leprology [ijdvl.com]

4. tandfonline.com [tandfonline.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.nvwa.nl/documenten/consument/eten-drinken-roken/risicobeoordelingen/method-description-formaldehyde-in-food-simulants
https://www.hach.com/nitratenb-hr-tnt-plus-vial-test/product-details?id=29532585090
https://www.envirotechonline.com/technologies/analytical-instrumentation/method-3500-formaldehyde-by-visible-absorption-spectrophotometry
https://en.wikipedia.org/wiki/Chromotropic_acid
https://www.researchgate.net/publication/10800619_Chromotropic_acid-formaldehyde_reaction_in_strongly_acidic_media_The_role_of_dissolved_oxygen_and_replacement_of_concentrated_sulphuric_acid
https://www.semanticscholar.org/paper/Chromotropic-acid-formaldehyde-reaction-in-strongly-Fagnani-Melios/8f3b2368c07d341b5d84815a5f782c5f1c9d23a4
https://www.cdc.gov/niosh/docs/2003-154/pdfs/3500.pdf
https://cool.culturalheritage.org/jaic/articles/jaic33-01-004.html
https://www.benchchem.com/product/b086760?utm_src=pdf-custom-synthesis#bc-rfq
https://scope.dge.carnegiescience.edu/SCOPE_6/SCOPE_6_30-2._Nitrate%20in%20air.pdf
https://scispace.com/pdf/the-determination-of-nitrate-2za68gyuuf.pdf
https://ijdvl.com/detection-of-formaldehyde-in-textiles-by-chromotropic-acid-method/
https://ijdvl.com/detection-of-formaldehyde-in-textiles-by-chromotropic-acid-method/
https://www.tandfonline.com/doi/abs/10.1080/00028896809343024
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. pubs.acs.org [pubs.acs.org]

6. JAIC 1994, Volume 33, Number 1, Article 4 (pp. 47 to 53) [cool.culturalheritage.org]

7. cdnsciencepub.com [cdnsciencepub.com]

8. cdc.gov [cdc.gov]

9. pubs.acs.org [pubs.acs.org]

10. Analytical Method [keikaventures.com]

11. Chromotropic acid - Wikipedia [en.wikipedia.org]

12. multimedia.3m.com [multimedia.3m.com]

13. Chromotropic acid-formaldehyde reaction in strongly acidic media. The role of dissolved
oxygen and replacement of concentrated sulphuric acid - PubMed [pubmed.ncbi.nlm.nih.gov]

14. researchgate.net [researchgate.net]

15. researchgate.net [researchgate.net]

16. nvwa.nl [nvwa.nl]

17. tandfonline.com [tandfonline.com]

To cite this document: BenchChem. [Chromotropic Acid Disodium Salt: A Technical Guide for
Analytical Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086760/docs#chromotropic-acid-disodium-salt-a-
technical-guide-for-analytical-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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